Cas no 2228316-25-2 (1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine)
1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine
- EN300-1919583
- 2228316-25-2
- [1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine
-
- Inchi: 1S/C12H17BrN2O/c1-16-11-10(6-9(13)7-15-11)12(8-14)4-2-3-5-12/h6-7H,2-5,8,14H2,1H3
- InChI Key: QWGBPFZHKFXBFR-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C1(CN)CCCC1)OC
Computed Properties
- Exact Mass: 284.05243g/mol
- Monoisotopic Mass: 284.05243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.1Ų
1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919583-0.05g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 0.05g |
$924.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-0.1g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 0.1g |
$968.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-0.25g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 0.25g |
$1012.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-0.5g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 0.5g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-1.0g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 1g |
$1100.0 | 2023-05-31 | ||
| Enamine | EN300-1919583-2.5g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 2.5g |
$2155.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-5.0g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 5g |
$3189.0 | 2023-05-31 | ||
| Enamine | EN300-1919583-10.0g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 10g |
$4729.0 | 2023-05-31 | ||
| Enamine | EN300-1919583-1g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 1g |
$1100.0 | 2023-09-17 | ||
| Enamine | EN300-1919583-5g |
[1-(5-bromo-2-methoxypyridin-3-yl)cyclopentyl]methanamine |
2228316-25-2 | 5g |
$3189.0 | 2023-09-17 |
1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine
Introduction to 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine (CAS No. 2228316-25-2)
1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine (CAS No. 2228316-25-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines and cyclopentylamines, which have been extensively studied for their biological activities and pharmacological properties.
The structure of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine is characterized by a cyclopentyl ring attached to a methanamine group, with a 5-bromo-2-methoxypyridine moiety as the substituent. The presence of the bromine atom and the methoxy group on the pyridine ring imparts specific chemical and biological properties to this compound, making it an interesting candidate for various research applications.
Recent studies have focused on the synthesis of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine using efficient and scalable methods. One notable approach involves the coupling of 5-bromo-2-methoxypyridine with cyclopentylmethylamine using palladium-catalyzed reactions. This method has been shown to yield high purity products with good yields, making it suitable for both laboratory-scale synthesis and potential industrial production.
In terms of biological activity, 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine has demonstrated promising results in various assays. Initial screening has shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of COX-2 enzymes.
Furthermore, preliminary pharmacokinetic studies have indicated that 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important factors for its potential use as a therapeutic agent. These properties make it an attractive candidate for further preclinical and clinical evaluation.
The mechanism of action of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine is not yet fully understood, but ongoing research is shedding light on its interactions with cellular targets. Studies have suggested that it may act through multiple mechanisms, including the modulation of ion channels, receptor binding, and intracellular signaling pathways. These findings highlight the compound's versatility and potential for addressing complex diseases.
In addition to its therapeutic potential, 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine has also been explored for its utility in chemical biology. Its unique structure makes it a valuable tool for probing biological processes and validating targets in drug discovery. For instance, it can be used as a probe to study the role of specific receptors or enzymes in disease models.
Despite its promising properties, further research is needed to fully elucidate the safety profile of 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine. Preclinical toxicity studies are currently underway to assess its potential side effects and determine safe dosing regimens. These studies will be crucial for advancing this compound into clinical trials.
In conclusion, 1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine (CAS No. 2228316-25-2) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure, combined with its favorable biological activity and pharmacokinetic properties, positions it as a valuable candidate for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound, it holds significant potential for contributing to the treatment of various diseases.
2228316-25-2 (1-(5-bromo-2-methoxypyridin-3-yl)cyclopentylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)